Cas no 2089652-13-9 (Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate)

• Product Name: Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate
• CAS No: 2089652-13-9
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD30828915
• CID: 5066076
• PubChem ID: 129539698
• Update Time: 2026-03-01

Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-bromo-1,6-naphthyridine-3-carboxylate
• AMY26689
• MFCD30828915
• K10123
• K10241
• AS-49704
• AKOS037644251
• 2089652-13-9
• ETHYL8-BROMO-1,6-NAPHTHYRIDINE-3-CARBOXYLATE
• Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate

• MDL： MFCD30828915
• Inchi： 1S/C11H9BrN2O2/c1-2-16-11(15)8-3-7-4-13-6-9(12)10(7)14-5-8/h3-6H,2H2,1H3
• InChI Key： KLGMPPDBSSRDNL-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=CC(C(=O)OCC)=CN=C21

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1

Additional information on Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate

Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate: A Comprehensive Overview

Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate, with the CAS number 2089652-13-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthyridine ring system with a bromine substituent and an ethyl carboxylate group. The naphthyridine moiety, a fused bicyclic structure consisting of a benzene ring and a pyridine ring, is known for its aromatic stability and electronic properties. The bromine substituent at the 8-position further enhances the compound's reactivity and selectivity in various chemical reactions.

The ethyl carboxylate group attached at the 3-position of the naphthyridine ring plays a crucial role in modulating the compound's solubility and reactivity. This functional group is particularly valuable in synthetic chemistry, as it can undergo a variety of transformations, including hydrolysis to yield the corresponding carboxylic acid or further derivatization to introduce additional functional groups. Recent studies have highlighted the potential of Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate as a versatile building block in the construction of complex molecular architectures.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate can be effectively employed in the construction of heterocyclic frameworks that are analogous to those found in natural products and pharmacologically active agents. For instance, its ability to participate in cross-coupling reactions has been exploited to synthesize biaryl compounds with potential applications in drug discovery.

Moreover, Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate has shown remarkable potential in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in this area have underscored its ability to act as a charge transport layer material due to its high electron mobility and excellent thermal stability.

The synthesis of Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. One common approach involves the bromination of a precursor naphthyridine derivative followed by esterification with ethyl alcohol under acidic conditions. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis and catalytic methods, to enhance reaction efficiency and reduce environmental impact.

In terms of characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, stereochemistry, and solid-state properties. For example, X-ray crystallographic analysis has revealed that Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate crystallizes in a monoclinic lattice with specific hydrogen bonding patterns that contribute to its stability.

From an environmental perspective, Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during industrial processes to minimize ecological impact. Ongoing research is focused on developing greener synthetic methods and waste management strategies to enhance the sustainability of this compound's production.

In conclusion, Ethyl 8-bromo-1,6-naphthyridine-3-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As advancements continue to be made in these fields